molecular formula C8H15N5O2 B8575363 tert-Butyl (2-methyl-2H-tetraazol-5-yl)methylcarbamate

tert-Butyl (2-methyl-2H-tetraazol-5-yl)methylcarbamate

Cat. No.: B8575363
M. Wt: 213.24 g/mol
InChI Key: YALYSJRYXRSCJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-Butyl (2-methyl-2H-tetraazol-5-yl)methylcarbamate is a useful research compound. Its molecular formula is C8H15N5O2 and its molecular weight is 213.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H15N5O2

Molecular Weight

213.24 g/mol

IUPAC Name

tert-butyl N-[(2-methyltetrazol-5-yl)methyl]carbamate

InChI

InChI=1S/C8H15N5O2/c1-8(2,3)15-7(14)9-5-6-10-12-13(4)11-6/h5H2,1-4H3,(H,9,14)

InChI Key

YALYSJRYXRSCJQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NCC1=NN(N=N1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of Intermediate 36 (1.0 g) in dichloromethane (35 ml) and methanol (10 ml) at 22° C. under nitrogen was added dropwise 10% trimethylsilyldiazomethane in hexane (12.0 ml). The mixture was stirred for 2 h at 22° C. before acetic acid (2 ml) was added dropwise and the solvents were evaporated in vacuo. The crude residue was purified by Biotage flash column chromatography on silica gel (90 g cartridge), eluting with 10% cyclohexane in ether. The fractions for the first eluting isomer were combined and the solvents evaporated in vacuo to give the title compound as pale yellow crystals (0.487 g).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
12 mL
Type
solvent
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step Two

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